(2S,4S)-pyrrolidine-2,4-dicarboxylic acid
Overview
Description
The compound “(2S,4S)-pyrrolidine-2,4-dicarboxylic acid” is a type of pyrrolidine carboxylic acid . Pyrrolidine carboxylic acids are a class of compounds that contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms, and a carboxylic acid group .
Synthesis Analysis
The synthesis of similar compounds, such as (2S,4R)- and (2S,4S)-iodo-phenyl ethers of hydroxyproline, has been reported . The synthesis of these amino acids was achieved through succinct sequences .Molecular Structure Analysis
The molecular structure of similar compounds, such as (2S,4S)-Fmoc-4-phenoxy-pyrrolidine-2-carboxylic acid, has been described . The structure of these compounds is characterized by the presence of a pyrrolidine ring and a carboxylic acid group .Chemical Reactions Analysis
The chemical reactions involving similar compounds, such as (2S,4R)- and (2S,4S)-iodo-phenyl ethers of hydroxyproline, have been studied . These compounds are capable of modification via rapid, specific Suzuki and Sonogashira reactions in water .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds, such as phenolic compounds, have been described . Phenolic compounds have characteristic physical properties such as melting and boiling points, density, solubility, physical state, color, flavor, and aroma .Scientific Research Applications
Synthesis and Incorporation into Beta-Peptide Oligomers : 2,2-Disubstituted pyrrolidine-4-carboxylic acid derivatives, which include (2S,4S)-pyrrolidine-2,4-dicarboxylic acid, are used in the synthesis of beta-peptides. These peptides have unique conformational preferences and potential biomedical applications due to their non-hydrogen bonded foldamers and low intrinsic polarity of backbones (Huck & Gellman, 2005).
Influenza Neuraminidase Inhibitors : Compounds containing pyrrolidine cores, including this compound, have been designed and synthesized as potent inhibitors of influenza neuraminidase. This application is crucial for antiviral drug development (Wang et al., 2001).
Combinatorial Solution-Phase Synthesis : The solution-phase combinatorial synthesis of (2S,4S)-4-acylamino-5-oxopyrrolidine-2-carboxamides, starting from (S)-pyroglutamic acid, has been explored. This synthesis method is significant for generating libraries of compounds for drug discovery (Malavašič et al., 2007).
Asymmetric Hydrogenation : The compound has been used in the asymmetric hydrogenation of (Z)-2-acetamidoacrylic acid derivatives, highlighting its utility in chiral synthesis (Takahashi & Achiwa, 1989).
Synthesis of 3-Acyltetramic Acids : Pyrrolidine-2,4-diones, prepared from α-amino acid esters, are acylated to form 3-acyltetramic acids. This process is significant for the synthesis of complex organic compounds (Jones et al., 1990).
Dipeptidyl Peptidase IV Inhibitors : Substituted pyrrolidine-2,4-dicarboxylic acid amides, synthesized as potential antidiabetic agents, have shown promising in vitro and in vivo inhibition of DPP-IV, an enzyme relevant in diabetes treatment (Tsai et al., 2006).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S,4S)-pyrrolidine-2,4-dicarboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO4/c8-5(9)3-1-4(6(10)11)7-2-3/h3-4,7H,1-2H2,(H,8,9)(H,10,11)/t3-,4-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRSBQSJHFYZIPH-IMJSIDKUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](CN[C@@H]1C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64927-38-4 | |
Record name | L-cis-Pyrrolidine-2,4-dicarboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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